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Compound of Interest

Compound Name: Jnj dgat2-A

Cat. No.: B10788057

Get Quote

Introduction: The Strategic Role of DGAT2 in MASH
Metabolic dysfunction-associated steatohepatitis (MASH), formerly NASH, is driven by the toxic

accumulation of liver triglycerides (TG) and bioactive lipids. While Diacylglycerol O-

Acyltransferase 1 (DGAT1) and DGAT2 both catalyze the final step of TG synthesis, they are

functionally distinct.[1][2][3][4]

JNJ-DGAT2-A is a high-affinity, selective small-molecule inhibitor of DGAT2. Unlike DGAT1,

which primarily esterifies exogenous fatty acids in the intestine (leading to GI side effects when

inhibited), DGAT2 is dominant in the liver and is functionally coupled to de novo lipogenesis

(DNL).

Why JNJ-DGAT2-A?
Selectivity: It allows researchers to isolate DGAT2-mediated lipogenesis without confounding

effects from DGAT1 activity.

Mechanistic Insight: It is essential for studying the "lipid shunt" hypothesis, where DGAT2

inhibition diverts diacylglycerol (DAG) toward phospholipid synthesis rather than toxic

storage, thereby dampening SREBP-1c activation.
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Compound Profile & Handling
Physicochemical Properties

Property Specification

Molecular Weight 523.38 g/mol

Target DGAT2 (Human, Mouse)

IC50 (Enzymatic) 0.14 µM (Human DGAT2 in Sf9 membranes)

IC50 (Cellular) ~0.66 – 0.99 µM (HepG2 TG synthesis)

Solubility DMSO: ≥ 50 mg/mL (approx. 100 mM)

Storage -80°C (Solid/Stock); Stable for 6 months

Reconstitution Protocol
Critical: JNJ-DGAT2-A is hydrophobic. Improper solubilization leads to micro-precipitation in

aqueous buffers, causing false negatives.

Stock Preparation: Dissolve powder in 100% DMSO to create a 10 mM stock. Vortex

vigorously for 30 seconds.

Aliquot: Dispense into single-use aliquots (e.g., 20 µL) to avoid freeze-thaw cycles. Store at

-80°C.

Working Solution: Dilute the stock into pre-warmed (37°C) media/buffer immediately before

use. Keep final DMSO concentration <0.5% to avoid vehicle toxicity.

Mechanism of Action: The Lipogenic Feedback
Loop
Recent data suggests DGAT2 inhibition does more than block TG formation; it actively

suppresses upstream lipogenesis.

Pathway Logic
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Inhibition of DGAT2 prevents the conversion of DAG to TAG.[5] Instead of accumulating as

toxic DAG (a safety concern), the substrate is shunted toward Phosphatidylethanolamine (PE)

synthesis in the ER.[5] Increased ER-PE stabilizes the SREBP-1c complex, preventing its

cleavage and translocation to the nucleus, effectively turning off the gene program for fatty acid

synthesis.
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Figure 1: Mechanism of Action. JNJ-DGAT2-A blocks TG synthesis and shunts DAG to PE,

suppressing DNL via SREBP-1c.
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Experimental Protocols
Protocol A: "NASH-in-a-Dish" Cellular Steatosis Assay
Objective: Quantify the efficacy of JNJ-DGAT2-A in reducing lipid load in hepatocytes under

metabolic stress. Cell Model: HepG2 or Huh7 cells.

Reagents
Fatty Acid Loading Media: DMEM + 10% FBS + 0.5 mM Oleic Acid/Palmitic Acid (2:1 ratio)

conjugated to BSA.

Tracer: [14C]-Glycerol or [13C]-Acetate (for DNL tracking).

Detection: Bodipy 493/503 (Lipid Droplets) or Enzymatic TG Quantification Kit.

Workflow
Seeding: Plate HepG2 cells at

cells/well in 24-well plates. Incubate 24h.

Starvation: Switch to serum-free media for 4 hours to synchronize metabolism.

Pre-treatment: Add JNJ-DGAT2-A (0.1, 0.5, 1.0, 5.0, 10 µM) for 1 hour.

Control: DMSO (Vehicle).

Positive Control: A known ACC inhibitor (e.g., PF-05221304) to verify DNL suppression.[6]

Loading: Add Fatty Acid Loading Media (containing the inhibitor) + Tracer. Incubate 16–24

hours.

Harvest & Extraction:

Wash cells 2x with cold PBS.

Lyse in 5% NP-40 or Chloroform:Methanol (2:1) for lipid extraction.[7]
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TG Content: Measure via colorimetric assay (normalized to total protein).

Lipid Droplets: Fix cells (4% PFA), stain with Bodipy, and image via high-content

microscopy.

Self-Validation Step: Perform an MTT or ATP-based cytotoxicity assay in parallel. A reduction in

TG must not correlate with a reduction in cell viability. If cell viability drops >10% at the effective

dose, the data is confounded by toxicity.

Protocol B: Microsomal Enzymatic Assay (Potency
Verification)
Objective: Confirm direct target engagement and calculate IC50.

Workflow
Enzyme Source: Isolate microsomes from Sf9 cells expressing human DGAT2 (commercial

or in-house).

Reaction Mix:

Buffer: 100 mM Tris-HCl (pH 7.4), 100 mM Sucrose.

Substrates: 20 µM 1,2-dioleoyl-sn-glycerol (DAG) + 5 µM [14C]-Oleoyl-CoA.

Cofactor: 5 mM MgCl2.

Execution:

Incubate microsomes (5 µg protein) with JNJ-DGAT2-A for 15 min at 25°C.

Start reaction by adding substrates. Incubate 10 min at 37°C.

Stop reaction with Isopropanol:Heptane:Water (80:20:2).

Analysis: Phase separation. Count radioactivity in the heptane phase (containing newly

formed [14C]-TAG).
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Figure 2: Cellular Assay Workflow for assessing anti-steatotic efficacy.

Data Analysis & Troubleshooting
Expected Results

Parameter Vehicle (Control)
JNJ-DGAT2-A (5
µM)

Interpretation

Total TG 100% < 40%
Potent inhibition of

storage.

DGAT1 Activity 100% > 90% Confirms selectivity.

Cell Viability 100% > 95% Rule out cytotoxicity.

ER-PE Levels Baseline Increased
Confirms "Lipid Shunt"

mechanism.

Troubleshooting Guide
High Background in Enzymatic Assay: Ensure [14C]-Oleoyl-CoA purity. Free fatty acids

extract into the organic phase, causing false signals. Use an alumina column to purify the

substrate if necessary.

Precipitation: If the compound crashes out in cell media, reduce the stock concentration or

add the compound to the serum-containing media slowly while vortexing.

Lack of Efficacy in Cells: Verify the Fatty Acid load. If the exogenous load is too high (>1.0

mM), it may overwhelm the enzyme or trigger lipotoxicity unrelated to DGAT2.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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